Cas no 2248403-17-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methanesulfonamidoethyl)benzoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methanesulfonamidoethyl)benzoate is a specialized chemical compound featuring a phthalimide core linked to a 4-(2-methanesulfonamidoethyl)benzoate moiety. This structure suggests potential utility in pharmaceutical or agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of the methanesulfonamidoethyl group enhances solubility and bioavailability, while the phthalimide component may contribute to stability and reactivity in coupling reactions. Its well-defined molecular architecture allows for precise modifications, making it valuable in targeted drug development or material science research. The compound’s purity and consistent performance under controlled conditions further support its use in high-precision synthetic workflows.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methanesulfonamidoethyl)benzoate structure

2248403-17-8 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methanesulfonamidoethyl)benzoate

CAS No:2248403-17-8

MF:C₁₈H₁₆N₂O₆S

MW:388.394443511963

CID:6551180

PubChem ID:165731478

Update Time:2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methanesulfonamidoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methanesulfonamidoethyl)benzoate
- EN300-6520397
- 2248403-17-8
- Inchi： 1S/C18H16N2O6S/c1-27(24,25)19-11-10-12-6-8-13(9-7-12)18(23)26-20-16(21)14-4-2-3-5-15(14)17(20)22/h2-9,19H,10-11H2,1H3
- InChI Key： GABRKNOGNPCOTL-UHFFFAOYSA-N
- SMILES： S(C)(NCCC1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC=1)(=O)=O

Computed Properties

Exact Mass: 388.07290741g/mol
Monoisotopic Mass: 388.07290741g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 669
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 118Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methanesulfonamidoethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6520397-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methanesulfonamidoethyl)benzoate	2248403-17-8	95.0%	1.0g	$0.0	2025-03-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methanesulfonamidoethyl)benzoate Related Literature

1. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
2. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
3. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methanesulfonamidoethyl)benzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methanesulfonamidoethyl)benzoate (CAS No. 2248403-17-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methanesulfonamidoethyl)benzoate (CAS No. 2248403-17-8) is a specialized organic molecule with a unique structural framework. This compound belongs to the class of isoindole derivatives, which are increasingly studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 4-(2-methanesulfonamidoethyl)benzoate moieties in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for isoindole-based compounds has surged due to their role in drug discovery and development. Researchers are particularly interested in the methanesulfonamidoethyl group, which is known to enhance bioavailability and metabolic stability in therapeutic agents. This has led to a growing interest in CAS No. 2248403-17-8 as a potential building block for novel active pharmaceutical ingredients (APIs).

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methanesulfonamidoethyl)benzoate involves multi-step organic reactions, including esterification and sulfonamide formation. Its purity and stability are critical for applications in high-value industries, and advanced analytical techniques such as HPLC and NMR are employed to ensure quality control. The compound's molecular weight and solubility profile make it suitable for formulation in various delivery systems.

From an industrial perspective, CAS No. 2248403-17-8 is often discussed in the context of green chemistry and sustainable synthesis. With the rise of environmentally conscious practices, manufacturers are exploring catalytic methods and solvent-free reactions to produce this compound with minimal waste. This aligns with global trends toward reducing the carbon footprint of chemical production.

Another area of interest is the compound's potential role in personalized medicine. The isoindol-2-yl scaffold is being investigated for its ability to interact with biological targets, such as enzymes and receptors, with high specificity. This has sparked discussions in academic and industrial forums about the future of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methanesulfonamidoethyl)benzoate in targeted therapies.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methanesulfonamidoethyl)benzoate (CAS No. 2248403-17-8) represents a promising compound with diverse applications. Its structural features, synthetic accessibility, and potential biological activities make it a subject of ongoing research and development. As the scientific community continues to explore its properties, this compound is likely to gain further attention in both academic and industrial settings.